Cas no 1513-66-2 (2,3-Difluoropyridine)

2,3-Difluoropyridine structure
2,3-Difluoropyridine structure
Product Name:2,3-Difluoropyridine
CAS No:1513-66-2
MF:C5H3F2N
MW:115.080827951431
MDL:MFCD04114143
CID:41504
PubChem ID:2783176
Update Time:2025-04-18

2,3-Difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoropyridine
    • 2,3-Difluoro-pyridine
    • 2,3-bis(fluoranyl)pyridine
    • 2,3-DIAMIDINO-6-TERT-BUTYLNAPHTHALENE
    • 2,3-Difluorpyridin
    • 2,3-difluorpyridine
    • 2,3-Difluoropyridine97%
    • 2,3-Difluoropyridine 97%
    • 2,3-Difluoropyridine ,98%
    • 2,3-DIFLUOROPYRIDINE(RS20007306)
    • 2,3-Difluoro pyridine
    • PYRIDINE, 2,3-DIFLUORO-
    • difluoropyridine
    • 2,3-Difluoropyridin
    • PubChem5414
    • KSC493A1T
    • Jsp002908
    • OGVLEPMNNPZAPS-UHFFFAOYSA-N
    • BCP22116
    • FC0267
    • BBL102620
    • STL556423
    • LF10523
    • TRA0007223
    • SB11511
    • RP00614
    • LS20846
    • AM84471
    • CS-
    • AKOS005063473
    • AC-336
    • CS-W016604
    • DTXSID70382486
    • MFCD04114143
    • A809167
    • J-400166
    • 2,3-dibromopyridin
    • EN300-86192
    • SCHEMBL255507
    • PS-9233
    • 1513-66-2
    • D3892
    • 2,3-Difluoropyridine, 95%
    • FT-0601485
    • DTXCID90333511
    • DB-005121
    • FD16119
    • 675-555-0
    • MDL: MFCD04114143
    • Inchi: 1S/C5H3F2N/c6-4-2-1-3-8-5(4)7/h1-3H
    • InChI Key: OGVLEPMNNPZAPS-UHFFFAOYSA-N
    • SMILES: FC1C(=NC=CC=1)F

Computed Properties

  • Exact Mass: 115.02300
  • Monoisotopic Mass: 115.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.265 g/mL at 25 °C
  • Boiling Point: 126°C(lit.)
  • Flash Point: Degrees Fahrenheit:78.8°F
    Degrees Celsius:26°C
  • Refractive Index: n20/D 1.427
  • PSA: 12.89000
  • LogP: 1.35980
  • Sensitiveness: Sensitive to air
  • Solubility: Insoluble in water.

2,3-Difluoropyridine Security Information

  • Symbol: GHS02 GHS05 GHS07 GHS09
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H226,H302,H318,H400
  • Warning Statement: P273,P280,P305 +P351+P338
  • Hazardous Material transportation number:1993
  • WGK Germany:2
  • Hazard Category Code: 10-22-41-50
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xn N
  • HazardClass:3
  • PackingGroup:III
  • Storage Condition:Store at room temperature
  • Risk Phrases:R10
  • Packing Group:III
  • Safety Term:3
  • Packing Group:III
  • Hazard Level:3

2,3-Difluoropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Difluoropyridine Pricemore >>

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2,3-Difluoropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -75 °C; 2 h, -75 °C
1.2 Reagents: Methanol ,  Water
Reference
Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position
Bobbio, Carla; Schlosser, Manfred, Journal of Organic Chemistry, 2005, 70(8), 3039-3045

2,3-Difluoropyridine Raw materials

2,3-Difluoropyridine Preparation Products

2,3-Difluoropyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1513-66-2)2,3-Difluoropyridine
Order Number:A945438
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:51
Price ($):191.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1513-66-2)2,3-Difluoropyridine
Order Number:1679947
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:15
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1513-66-2)2,3-二氟吡啶
Order Number:LE1679947
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1513-66-2)2,3-Difluoropyridine
A945438
Purity:99%
Quantity:250.0g
Price ($):191.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1513-66-2)2,3-Difluoropyridine
1679947
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email